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  4. 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
Brand Name: Vulcanchem
CAS No.: 354551-67-0
VCID: VC0458743
InChI: InChI=1S/C32H29ClN2O2S/c1-21-9-15-25(16-10-21)35-30(37)28-29(34-31(35)38-20-27(36)22-11-13-24(33)14-12-22)26-8-4-3-7-23(26)19-32(28)17-5-2-6-18-32/h3-4,7-16H,2,5-6,17-20H2,1H3
SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl
Molecular Formula: C32H29ClN2O2S
Molecular Weight: 541.1g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one

CAS No.: 354551-67-0

Main Products

VCID: VC0458743

Molecular Formula: C32H29ClN2O2S

Molecular Weight: 541.1g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one - 354551-67-0

CAS No. 354551-67-0
Product Name 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
Molecular Formula C32H29ClN2O2S
Molecular Weight 541.1g/mol
IUPAC Name 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
Standard InChI InChI=1S/C32H29ClN2O2S/c1-21-9-15-25(16-10-21)35-30(37)28-29(34-31(35)38-20-27(36)22-11-13-24(33)14-12-22)26-8-4-3-7-23(26)19-32(28)17-5-2-6-18-32/h3-4,7-16H,2,5-6,17-20H2,1H3
Standard InChIKey AXKUMUFPFDMZSH-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl
Canonical SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Cl
PubChem Compound 1636768
Last Modified Nov 11 2021
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